4,4,5,5-Tetramethyl-2-phenyl-4,5-dihydro-1,3-dioxol-1-ium perchlorate

• CAS No.: 49540-53-6
• Molecular Formula: C13H17ClO6
• Molecular Weight: 304.72 g/mol
• IUPAC Name: 4,4,5,5-tetramethyl-2-phenyl-1,3-dioxol-1-ium;perchlorate
• InChI: InChI=1S/C13H17O2.ClHO4/c1-12(2)13(3,4)15-11(14-12)10-8-6-5-7-9-10;2-1(3,4)5/h5-9H,1-4H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: KIFRHZXWIPUFEF-UHFFFAOYSA-M
• Canonical SMILES: CC1(C([O+]=C(O1)C2=CC=CC=C2)(C)C)C.[O-]Cl(=O)(=O)=O

Description

4,4,5,5-Tetramethyl-2-phenyl-4,5-dihydro-1,3-dioxol-1-ium perchlorate is a chemical compound with a unique structure that includes a dioxolane ring and a perchlorate anion

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4,5,5-Tetramethyl-2-phenyl-4,5-dihydro-1,3-dioxol-1-ium perchlorate typically involves the reaction of 2-phenyl-1,3-dioxolane with a suitable methylating agent under controlled conditions. The reaction is carried out in the presence of a strong acid, such as perchloric acid, to facilitate the formation of the perchlorate salt. The reaction conditions, including temperature and solvent, are optimized to achieve high yield and purity of the product.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactions using similar synthetic routes. The process is scaled up by optimizing reaction parameters and using industrial-grade reagents and equipment. Purification steps, such as recrystallization or chromatography, are employed to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

4,4,5,5-Tetramethyl-2-phenyl-4,5-dihydro-1,3-dioxol-1-ium perchlorate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens or nucleophiles are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized dioxolane derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

4,4,5,5-Tetramethyl-2-phenyl-4,5-dihydro-1,3-dioxol-1-ium perchlorate has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis for the preparation of complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 4,4,5,5-Tetramethyl-2-phenyl-4,5-dihydro-1,3-dioxol-1-ium perchlorate involves its interaction with molecular targets through its dioxolane ring and perchlorate anion. The compound can form complexes with other molecules, influencing their reactivity and stability. The specific pathways and molecular targets depend on the context of its application, such as catalysis or biological interactions.

Comparison with Similar Compounds

Similar Compounds

• 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-phenyl-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-phenylsulfanylmethyl-1,3,2-dioxaborolane

Uniqueness

4,4,5,5-Tetramethyl-2-phenyl-4,5-dihydro-1,3-dioxol-1-ium perchlorate is unique due to its specific combination of a dioxolane ring and a perchlorate anion. This structure imparts distinct chemical properties and reactivity, making it valuable for specialized applications in synthesis and materials science.